Cas no 1646529-97-6 ((2-chloropyridin-3-yl)methanethiol)

• Product Name: (2-chloropyridin-3-yl)methanethiol
• CAS No: 1646529-97-6
• MF: C₆H₆ClNS
• MW: 159.636538982391
• CID: 6537660
• PubChem ID: 87518435
• Update Time: 2025-10-28

(2-chloropyridin-3-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2-chloropyridin-3-yl)methanethiol
• (2-Chloro-pyridin-3-yl)-methanethiol
• 3-Pyridinemethanethiol, 2-chloro-

• Inchi： 1S/C6H6ClNS/c7-6-5(4-9)2-1-3-8-6/h1-3,9H,4H2
• InChI Key： JFSWFZZRILBUNB-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1CS

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 269.9±25.0 °C(Predicted)
• pka: 7.90±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (2-chloropyridin-3-yl)methanethiol

Introduction to (2-chloropyridin-3-yl)methanethiol

(2-chloropyridin-3-yl)methanethiol, also known by its CAS number 1646529-97-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a chlorine atom at the 2-position and a methanethiol group attached at the 3-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of (2-chloropyridin-3-yl)methanethiol involves a series of well-established organic reactions. Researchers have explored various methods to optimize its synthesis, including nucleophilic substitution and coupling reactions. Recent studies have focused on improving the yield and purity of this compound through the use of advanced catalysts and reaction conditions. For instance, a 2023 study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to achieve higher yields in a shorter time frame.

The chemical properties of (2-chloropyridin-3-yl)methanethiol are highly dependent on its molecular structure. The presence of the chlorine atom introduces electron-withdrawing effects, which influence the reactivity of the pyridine ring. Meanwhile, the methanethiol group contributes to the compound's ability to form hydrogen bonds and participate in various chemical transformations. These properties make it an ideal candidate for use as an intermediate in the synthesis of more complex organic molecules.

In terms of applications, (2-chloropyridin-3-yl)methanethiol has found utility in several areas. It serves as a key intermediate in the production of pharmaceutical compounds, where its reactivity and selectivity are highly valued. Additionally, it has been employed in the development of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Recent research has demonstrated its potential in enhancing the stability and functionality of these materials under harsh conditions.

The environmental impact and safety profile of (2-chloropyridin-3-yl)methanethiol are critical considerations for its use. Studies have shown that it exhibits moderate toxicity, necessitating careful handling during synthesis and application. Efforts are underway to develop more eco-friendly methods for its production and disposal, aligning with global sustainability goals.